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Compound of Interest

Compound Name:
(3-

Bromocyclopentyl)methylbenzene

Cat. No.: B2536030 Get Quote

Disclaimer: Specific safety and toxicological data for (3-Bromocyclopentyl)methylbenzene is

not readily available in public literature. The following information is extrapolated from the

Safety Data Sheet (SDS) of a closely related structural analog and general knowledge of

brominated organic compounds. This guide is intended for use by qualified researchers and

professionals who can interpret this information in the context of their specific applications.

Executive Summary
(3-Bromocyclopentyl)methylbenzene is a brominated organic compound that, based on data

from similar molecules, is expected to be a flammable liquid and vapor.[1] It is likely to be

harmful if swallowed or inhaled, and may cause skin and serious eye irritation.[1] This

document provides a detailed overview of the potential hazards, safety precautions, and

emergency procedures associated with handling this compound. All personnel handling this

substance should be thoroughly trained in its potential hazards and required safety procedures.

Hazard Identification and Classification
Based on GHS classifications for analogous compounds, (3-
Bromocyclopentyl)methylbenzene is anticipated to be classified as follows:

Flammable Liquids: Category 3[1]
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Acute Toxicity, Oral: Category 4[1]

Acute Toxicity, Inhalation: Category 3[1]

Skin Irritation: Category 2[1]

Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

Hazardous to the Aquatic Environment, Chronic: Category 2

Signal Word: Danger[1]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H331: Toxic if inhaled.[1]

H335: May cause respiratory irritation.[1]

H411: Toxic to aquatic life with long lasting effects.

GHS Pictograms
alt text

(Image depicting GHS pictograms for Flammable, Acute Toxicity (skull and crossbones), and

Irritant)

Physical and Chemical Properties
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Quantitative data for (3-Bromocyclopentyl)methylbenzene is not available. The following

table presents data for related compounds to provide an estimate of its properties.

Property
Value (for related
compounds)

Source

Molecular Weight ~239.15 g/mol (Calculated)

Appearance Likely a clear liquid
General observation for similar

compounds

Odor No data available

Boiling Point No data available

Flash Point No data available

log Pow 3.14 (for a related compound)

Experimental Protocols
Detailed experimental protocols for (3-Bromocyclopentyl)methylbenzene are not published.

The following are generalized procedures for handling flammable and hazardous organic

bromides, based on standard laboratory practices and SDS recommendations.

Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use non-sparking tools and explosion-proof equipment.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]
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Avoid breathing vapors or mist.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from heat and sources of ignition.[1]

Store in a flammables-approved cabinet.

Incompatible materials: Strong oxidizing agents.[2]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow product to enter drains.[1]

Emergency Procedures
First-Aid Measures

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation occurs, get medical advice/attention.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[3]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread fire.

Specific Hazards Arising from the Chemical: Vapors may form explosive mixtures with air.[3]

Vapors may travel to source of ignition and flash back.[3] Containers may explode when

heated.[3]

Hazardous Combustion Products: Carbon oxides, hydrogen bromide gas.[4]

Protective Equipment and Precautions for Firefighters: Wear self-contained breathing

apparatus (SCBA) and full protective gear.[5]

Visualized Workflows and Relationships
The following diagrams illustrate the logical relationships in hazard identification and response

based on the GHS information.

Physical Hazards Health Hazards Environmental Hazards
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(Category 3)
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STOT - Single Exposure
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(3-Bromocyclopentyl)methylbenzene

Click to download full resolution via product page

Caption: Hazard classification for (3-Bromocyclopentyl)methylbenzene.
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Caption: First aid workflow for exposure incidents.

Toxicological Information
Detailed toxicological studies for (3-Bromocyclopentyl)methylbenzene are not available. The

primary routes of exposure are inhalation, skin contact, and ingestion.

Acute Effects:

Inhalation: Toxic if inhaled.[1] May cause respiratory irritation.[1]

Skin: Causes skin irritation.[1]

Eyes: Causes serious eye irritation.[1]

Ingestion: Harmful if swallowed.[1]

Chronic Effects: No data available.
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Carcinogenicity: This product is not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA.

Ecological Information
This compound is expected to be toxic to aquatic life with long-lasting effects. It should not be

released into the environment.

Regulatory Information
This substance may be subject to various national and international regulations. Users should

ensure compliance with all applicable laws. For research and development purposes in the

United States, it may be supplied under the TSCA R&D Exemption.[1]

This technical guide provides a summary of the potential hazards and recommended safety

precautions for (3-Bromocyclopentyl)methylbenzene based on the best available information

for analogous compounds. It is imperative that all users conduct their own risk assessments

and adhere to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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